Cas no 827580-69-8 (1,3,4-Thiadiazol-2-amine, N-(4-methylphenyl)-5-(4-nitrophenyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-(4-methylphenyl)-5-(4-nitrophenyl)-
• CAS No: 827580-69-8
• MF: C₁₅H₁₂N₄O₂S
• MW: 312.346381187439
• CID: 683665
• PubChem ID: 5270833
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-(4-methylphenyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-(4-methylphenyl)-5-(4-nitrophenyl)-
• N-(4-methylphenyl)-5-(4-nitrophenyl)-1,3,4-thiadiazol-2-amine
• 2-(4-Methylphenylamino)-5-(4-nitrophenyl)-1,3,4-thiadiazole
• CHEMBL376342
• 5-(4-nitrophenyl)-N-(p-tolyl)-1,3,4-thiadiazol-2-amine
• 827580-69-8
• DTXSID50414895

• Inchi： 1S/C15H12N4O2S/c1-10-2-6-12(7-3-10)16-15-18-17-14(22-15)11-4-8-13(9-5-11)19(20)21/h2-9H,1H3,(H,16,18)
• InChI Key： WNTRCXTXPYEOLD-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 312.06809681g/mol
• Monoisotopic Mass: 312.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 112Ų